Cas no 2228403-36-7 (2-(3-chloro-4-nitrophenyl)prop-2-enoic acid)

• Product Name: 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid
• CAS No: 2228403-36-7
• MF: C₉H₆ClNO₄
• MW: 227.601241588593
• CID: 6073893
• PubChem ID: 165796119
• Update Time: 2025-10-16

2-(3-chloro-4-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid
• 2228403-36-7
• EN300-1997300

• Inchi： 1S/C9H6ClNO4/c1-5(9(12)13)6-2-3-8(11(14)15)7(10)4-6/h2-4H,1H2,(H,12,13)
• InChI Key： VBMMNYUHPTUXMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=C)C(=O)O)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.9985354g/mol
• Monoisotopic Mass: 226.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid

2-(3-chloro-4-nitrophenyl)prop-2-enoic acid: A Versatile Compound for Modern Biomedical Applications

2-(3-chloro-4-nitrophenyl)prop-3-enoic acid is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. Its chemical identity, CAS No. 2228403-36-7, represents a critical marker for its chemical characterization and regulatory compliance. The compound's molecular framework combines aromatic and aliphatic functional groups, which are essential for its potential applications in drug development, material science, and analytical chemistry. Recent advancements in synthetic methodologies and biological evaluation have positioned this compound as a promising candidate for targeted therapeutic interventions.

The molecular structure of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid consists of a phenyl ring substituted with a 3-chloro and 4-nitro group, connected to a prop-2-enoic acid moiety. This structural design allows for the incorporation of multiple functional groups that can interact with biological targets through hydrogen bonding, hydrophobic interactions, or electrostatic effects. The presence of the nitro group introduces electronic effects that modulate the compound's reactivity, while the chloro substituent enhances its stability under various reaction conditions. These properties make the compound particularly relevant for the synthesis of derivatives with tailored pharmacological profiles.

Recent studies have highlighted the potential of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the use of this compound as a scaffold for designing inhibitors against kinases involved in cancer progression. The compound's ability to selectively bind to these enzymes was validated through molecular docking simulations and in vitro assays, demonstrating its potential as a lead compound for drug discovery. This research underscores the importance of structural optimization in enhancing the compound's bioavailability and therapeutic efficacy.

In the realm of material science, 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid has shown promise as a precursor for the synthesis of functional polymers and coatings. A 2024 study published in Advanced Materials Interfaces explored its role in creating biocompatible surfaces for tissue engineering applications. The compound's aromatic structure provides rigidity to the polymer matrix, while its carboxylic acid functionality enables cross-linking with other biomolecules. This dual functionality makes it a valuable component in the development of scaffolds that mimic the extracellular matrix, supporting cell adhesion and proliferation.

From a synthetic perspective, the preparation of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid involves a multi-step process that requires precise control over reaction conditions. A 2023 review in Organic Synthesis detailed the use of microwave-assisted methodologies to enhance the efficiency of its synthesis. This approach not only reduces reaction times but also minimizes the formation of byproducts, which is crucial for the production of high-purity compounds. The study emphasized the importance of solvent selection and temperature regulation in achieving optimal yields, highlighting the compound's sensitivity to reaction parameters.

Biological activity studies have further expanded the scope of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid's applications. A 2024 preclinical study published in Pharmaceutical Research investigated its anti-inflammatory properties. The compound was found to inhibit the activation of NF-κB, a key transcription factor involved in inflammatory responses. This finding suggests its potential as a therapeutic agent for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's low cytotoxicity, which is a critical factor for its use in clinical settings.

Another area of interest is the compound's role in the development of prodrugs. A 2023 study in Drug Delivery and Translational Research explored its potential as a prodrug carrier for targeted drug delivery. The compound's carboxylic acid group was modified to incorporate a pH-sensitive linker, allowing for the controlled release of active pharmaceutical ingredients in specific cellular environments. This approach could enhance the therapeutic index of drugs by reducing systemic side effects and improving tissue specificity.

Environmental considerations also play a role in the evaluation of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid. A 2024 study in Green Chemistry assessed its biodegradability and potential ecological impact. The research indicated that the compound undergoes rapid degradation under aerobic conditions, which is favorable for minimizing its environmental footprint. However, the study also emphasized the need for further research to understand its long-term effects on aquatic ecosystems, particularly in the context of industrial waste management.

Despite its promising applications, the compound faces challenges in its practical implementation. One of the primary hurdles is the optimization of its solubility properties, which can affect its bioavailability and formulation stability. A 2023 study in Pharmaceutics investigated the use of co-solvents and surfactants to enhance its solubility in aqueous media. The findings suggested that the choice of excipients significantly influences the compound's dissolution rate, which is critical for its therapeutic effectiveness.

Looking ahead, the future of 2-(3-chloro-4-nitrophenyl)prop-2-enoic acid lies in its integration into multidisciplinary research initiatives. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovations in its application across various domains. For example, the compound's structural versatility could enable the development of hybrid materials that combine pharmaceutical and electronic properties, opening new avenues in biomedical technology. Such advancements will require continued investment in research and development to overcome existing limitations and expand the compound's utility.